Cas no 2229083-10-5 (3-(5,6-dichloropyridin-3-yl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(5,6-dichloropyridin-3-yl)-2,2-difluoropropan-1-amine
• CAS No: 2229083-10-5
• MF: C₈H₈Cl₂F₂N₂
• MW: 241.065326690674
• CID: 5913994
• PubChem ID: 165699747
• Update Time: 2025-05-24

3-(5,6-dichloropyridin-3-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5,6-dichloropyridin-3-yl)-2,2-difluoropropan-1-amine
• EN300-1948955
• 2229083-10-5

• Inchi： 1S/C8H8Cl2F2N2/c9-6-1-5(3-14-7(6)10)2-8(11,12)4-13/h1,3H,2,4,13H2
• InChI Key： LPYXWCLCLYBBDW-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)CC(CN)(F)F)Cl

Computed Properties

• Exact Mass: 240.0032600g/mol
• Monoisotopic Mass: 240.0032600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(5,6-dichloropyridin-3-yl)-2,2-difluoropropan-1-amine

Introduction to 3-(5,6-dichloropyridin-3-yl)-2,2-difluoropropan-1-amine (CAS No: 2229083-10-5)

3-(5,6-dichloropyridin-3-yl)-2,2-difluoropropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229083-10-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this molecule, particularly the presence of dichloropyridine and difluoropropylamine moieties, contribute to its unique chemical properties and reactivity, which are being exploited in the development of novel drug candidates.

The dichloropyridine moiety in the molecular structure of 3-(5,6-dichloropyridin-3-yl)-2,2-difluoropropan-1-amine plays a crucial role in determining its interaction with biological targets. Pyridine derivatives are well-known for their versatility in pharmaceutical applications, often serving as key structural components in drugs targeting various diseases. The chlorine atoms at the 5 and 6 positions enhance the electrophilicity of the pyridine ring, facilitating its participation in nucleophilic substitution reactions, which is a common strategy in drug design. This feature makes the compound a valuable intermediate in synthetic chemistry, allowing for further functionalization to create more complex molecules with tailored biological activities.

On the other hand, the difluoropropylamine group contributes to the lipophilicity and metabolic stability of the compound. Fluorine atoms are frequently incorporated into drug molecules due to their ability to improve pharmacokinetic properties such as bioavailability and resistance to enzymatic degradation. The presence of two fluorine atoms at the 2-position of the propyl chain enhances these effects, making 3-(5,6-dichloropyridin-3-yl)-2,2-difluoropropan-1-amine a promising candidate for further development into a lead compound for therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of this compound more accurately. Studies have shown that the dichloropyridine moiety can interact with specific amino acid residues in protein targets, while the difluoropropylamine group can stabilize the binding through hydrophobic interactions. These insights have guided the optimization of analogs with improved potency and selectivity.

In addition to its potential as a lead compound, 3-(5,6-dichloropyridin-3-yl)-2,2-difluoropropan-1-amine has been explored in various preclinical studies. Research indicates that it may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways and cancer progression. The dichloropyridine ring is particularly effective in modulating these pathways by acting as a scaffold for binding to key regulatory proteins. Furthermore, the difluoropropylamine group enhances membrane permeability, facilitating better cellular uptake and distribution.

The synthesis of 3-(5,6-dichloropyridin-3-yl)-2,2-difluoropropan-1-amine involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These methods not only improve scalability but also allow for greater flexibility in modifying the structure for lead optimization.

The pharmaceutical industry has shown considerable interest in developing novel compounds based on pyridine derivatives due to their broad spectrum of biological activities. 3-(5,6-dichloropyridin-3-yl)-2,2-difluoropropan-1-amine represents a significant advancement in this area, with potential applications ranging from anti-inflammatory drugs to anticancer agents. Its unique structural features make it a versatile building block for further chemical modifications aimed at enhancing its therapeutic profile.

As research continues to uncover new biological targets and mechanisms of action, compounds like 3-(5,6-dichloropyridin-3-yl)-2,2-difluoropropan-1-amine are expected to play a crucial role in next-generation drug development. The integration of computational modeling with experimental validation has accelerated the discovery process significantly. This synergy between theoretical studies and practical synthesis has been instrumental in bringing promising candidates from laboratory research to clinical trials.

The future prospects for 3-(5,6-dichloropyridin-3-yl)-2,2-difluoropropan-1-amine are bright given its unique chemical properties and potential therapeutic applications. Ongoing studies aim to elucidate its mechanism of action in greater detail and explore its efficacy in treating various diseases. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible medical benefits for patients worldwide.